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Compound of Interest

Compound Name: Ethyl cyclobut-1-ene-1-carboxylate

Cat. No.: B3420279

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for ethyl cyclobut-1-ene-1-carboxylate, a
valuable building block in organic synthesis. The information is presented to support research
and development activities where precise molecular characteristics are essential.

Physicochemical Properties

The fundamental molecular properties of ethyl cyclobut-1-ene-1-carboxylate have been
determined and are summarized below. These values are critical for stoichiometric calculations,
analytical characterization, and interpretation of experimental results.

Property Value Source

Molecular Formula C7H1002 PubChem[1]

Molecular Weight 126.15 g/mol CymitQuimica, PubChem[1][2]
Monoisotopic Mass 126.068079557 Da PubChem[1]

CAS Number 181941-46-8 CymitQuimica[2]

Molecular Weight Calculation

The molecular weight of a compound is derived from its molecular formula by summing the
atomic weights of its constituent atoms. The calculation for ethyl cyclobut-1-ene-1-
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carboxylate (C7H1002) is detailed below.

Carbon (C): 7 atoms x 12.011 u = 84.077 u

Hydrogen (H): 10 atoms x 1.008 u = 10.080 u

Oxygen (O): 2 atoms x 15.999 u = 31.998 u

Total Molecular Weight: 84.077 + 10.080 + 31.998 = 126.155 u

This calculated value is consistent with the published molecular weight of 126.15 g/mol .[1][2]

Molecular Formula

k_”/

Atomic Components

Carbon (C) Hydrogen (H) Oxygen (O)
7 atoms x 12.011 u 10 atoms x 1.008 u 2 atoms x 15.999 u

Total Molecular Weight
126.15 g/mol

Click to download full resolution via product page

Calculation of Molecular Weight from Formula

Note on Content: The query pertains to a specific, fundamental chemical property (molecular
weight). As such, experimental protocols and signaling pathways are not applicable to this
topic. The information provided is a concise summary of the compound's core data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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